Cas no 79885-37-3 (6-bromo-1,2-dihydroquinazolin-2-one)

• Product Name: 6-bromo-1,2-dihydroquinazolin-2-one
• CAS No: 79885-37-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09999188
• CID: 60141
• PubChem ID: 17913555
• Update Time: 2025-05-20

6-bromo-1,2-dihydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2(1H)-quinazolinone
• 6-Bromoquinazolin-2(1H)-one
• 6-bromo-1H-quinazolin-2-one
• 6-bromoquinazolin-2-ol
• 6-bromanyl-1H-quinazolin-2-one
• 6-bromo-2-hydroxyquinazoline
• 6-bromo-1,2-dihydroquinazolin-2-one
• 2(1H)-Quinazolinone, 6-bromo-
• 6-bromoquinazolinone
• HNUYWQSBQPNNOB-UHFFFAOYSA-N
• 2476AC
• SB11740
• RP27563
• OR52372
• FCH1397510
• SY047984
• SCHEMBL1570979
• J-518312
• AKOS015903870
• 79885-37-3
• A19189
• FT-0649594
• A839777
• AMY16698
• MFCD09999188
• AS-42359
• CS-0044439
• AKOS025149679
• DTXSID20591581
• SCHEMBL9490397
• DB-075630

• MDL： MFCD09999188
• Inchi： 1S/C8H5BrN2O/c9-6-1-2-7-5(3-6)4-10-8(12)11-7/h1-4H,(H,10,11,12)
• InChI Key： HNUYWQSBQPNNOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=NC(N2)=O)C=1

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.4

Experimental Properties

• Density: 1.82
• Refractive Index: 1.72
• PSA: 45.75000
• LogP: 1.68560

Additional information on 6-bromo-1,2-dihydroquinazolin-2-one

6-Bromo-1,2-Dihydroquinazolin-2-One: A Comprehensive Overview

6-Bromo-1,2-dihydroquinazolin-2-one, also known by its CAS number 79885-37-3, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazolinone family, which is characterized by a fused bicyclic structure consisting of a benzene ring and a dihydro-pyrimidinone moiety. The presence of a bromine atom at the sixth position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 6-bromo-1,2-dihydroquinazolin-2-one typically involves multi-step processes that often include condensation reactions between appropriate starting materials. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the importance of this compound in both academic and industrial settings.

One of the most promising applications of 6-bromo-1,2-dihydroquinazolin-2-one lies in its potential as a precursor for more complex bioactive molecules. The bromine substituent at position six serves as an excellent site for further functionalization, allowing chemists to introduce diverse substituents that can modulate the molecule's properties. For example, recent studies have demonstrated the utility of this compound in the development of kinase inhibitors, which are critical targets in anticancer therapy. By incorporating additional functional groups, researchers have achieved enhanced binding affinities and selectivities for specific kinase isoforms.

In addition to its role in drug discovery, 6-bromo-1,2-dihydroquinazolin-2-one has also found applications in materials science. Its rigid bicyclic structure and conjugated system make it an attractive candidate for use in organic electronics. Recent research has explored its potential as a building block for π-conjugated polymers, which are essential components in light-emitting diodes (LEDs) and photovoltaic devices. The bromine substituent has been shown to influence the electronic properties of these materials, offering new avenues for tuning their performance.

The physical and chemical properties of 6-bromo-1,2-dihydroquinazolin-2-one have been extensively studied to better understand its behavior under various conditions. For instance, its solubility profile has been characterized across different solvents, revealing its suitability for use in both polar and non-polar environments. Additionally, thermal stability studies have demonstrated that the compound retains its integrity under moderate heating conditions, making it amenable to high-throughput screening processes.

From an environmental standpoint, the ecological impact of 6-bromo-1,2-dihydroquinazolin-2-one has been a topic of interest. Recent toxicity studies have assessed its potential effects on aquatic organisms, with findings indicating low toxicity at concentrations typically encountered in industrial and laboratory settings. These results underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 6-bromo-1,2-dihydroquinazolin-2-one, or CAS number 79885-37-3, stands as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional substituents make it an ideal platform for further chemical exploration and innovation. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.